Cas no 57685-46-8 (Kansuinine B)

• Product Name: Kansuinine B
• CAS No: 57685-46-8
• MF: C₃₈H₄₂O₁₄
• MW: 722.731692790985
• CID: 1606005
• PubChem ID: 442050
• Update Time: 2025-04-21

Kansuinine B Chemical and Physical Properties

Names and Identifiers

• (1aS,4R,5S,7R,7aS,8R,9R,10S,10aS,12S,12aS)-8,10a-bis(acetyloxy)-4,9,10-trihydroxy-2,2,9,12-tetramethyl-6-methylidene-3,11-dioxotetradecahydro-1aH-cyclopenta[5,6]cyclododeca[1,2-b]oxirene-5,7-diyl dibenzoate
• kansuinin B
• (1aS,4R,5S,7R,7aS,8R,9R,10S,10aS,12S,12aS)-8,10a-bis(acetyloxy)-4,9,10-trihydroxy-2,2,9,12-tetramethyl-6-methylidene-3,11-dio
• (1aS,4R,5S,7R,7aS,8R,9R,10S,10aS,12S,12aS)-8,10a-bis(acetyloxy)-4,9,10-trihydroxy-2,2,9,12-tetramethyl-6-methylidene-3,11-dioxotetradecahydro-1aH-cyclopenta[5,6]cyclododeca[1,2-b]oxirene-5,7-diyl dibe
• Kansuinine B
• 2S,12aS)-
• yle
• C09122
• Q27107077
• AKOS040758206
• DTXSID80331728
• 57685-46-8
• HY-126420
• CS-0103764
• CHEBI:6111
• [(1S,3S,4S,6S,9R,10S,12R,13S,14R,15R,16S)-1,14-diacetyloxy-10-benzoyloxy-9,15,16-trihydroxy-3,7,7,15-tetramethyl-11-methylidene-2,8-dioxo-5-oxatricyclo[11.3.0.04,6]hexadecan-12-yl] benzoate
• CHEMBL3813747
• SCHEMBL1231379
• AC1L9C65
• DA-64711
• G17947
• (1S,3S,4S,6S,9R,10S,12R,13S,14R,15R,16S)-1,14-bis(acetyloxy)-10-(benzoyloxy)-9,15,16-trihydroxy-3,7,7,15-tetramethyl-11-methylidene-2,8-dioxo-5-oxatricyclo[11.3.0.0?,?]hexadecan-12-yl benzoate
• DTXCID80282822
• ((1S,3S,4S,6S,9R,10S,12R,13S,14R,15R,16S)-1,14-diacetyloxy-10-benzoyloxy-9,15,16-trihydroxy-3,7,7,15-tetramethyl-11-methylidene-2,8-dioxo-5-oxatricyclo(11.3.0.04,6)hexadecan-12-yl) benzoate

• Inchi： 1S/C38H42O14/c1-18-26(50-33(44)22-14-10-8-11-15-22)24-31(48-20(3)39)37(7,47)35(46)38(24,52-21(4)40)29(42)19(2)28-32(49-28)36(5,6)30(43)25(41)27(18)51-34(45)23-16-12-9-13-17-23/h8-17,19,24-28,31-32,35,41,46-47H,1H2,2-7H3/t19-,24-,25+,26-,27-,28-,31+,32+,35-,37-,38+/m0/s1
• InChI Key： JFOILMZFESGPDU-GXRLDEOZSA-N
• SMILES： O1[C@H]2C(C)(C)C([C@@H]([C@H](C(=C)[C@@H]([C@H]3[C@H]([C@@](C)([C@@H]([C@@]3(C([C@@H](C)[C@H]12)=O)OC(C)=O)O)O)OC(C)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)O)=O

Computed Properties

• Exact Mass: 722.25746
• Monoisotopic Mass: 722.25745601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 52
• Rotatable Bond Count: 10
• Complexity: 1460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 213
• XLogP3: 2.1

Experimental Properties

• Color/Form: Powder
• PSA: 212.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives